Cas no 126613-08-9 (Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester)

126613-08-9 structure
Product name:Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
- (1-bromonaphthalen-2-yl) trifluoromethanesulfonate
- 126613-08-9
- COHWGJMHCMOXLL-UHFFFAOYSA-N
- Methanesulfonic acid, 1,1,1-trifluoro-, 1-bromo-2-naphthalenyl ester
- 1-Bromonaphthalen-2-yl trifluoromethanesulfonate
- DTXSID40571264
- SCHEMBL6233321
-
- Inchi: InChI=1S/C11H6BrF3O3S/c12-10-8-4-2-1-3-7(8)5-6-9(10)18-19(16,17)11(13,14)15/h1-6H
- InChI Key: COHWGJMHCMOXLL-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC(=C2Br)OS(=O)(=O)C(F)(F)F
Computed Properties
- Exact Mass: 353.91728
- Monoisotopic Mass: 353.91731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
- XLogP3: 4.6
Experimental Properties
- PSA: 43.37
Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Related Literature
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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